Fmoc-D-ala(bth)-OH

• Molecular Formula: C25H20N2O4S
• Molecular Weight: 444.5 g/mol
• InChI: InChI=1S/C25H20N2O4S/c28-24(29)21(13-23-26-20-11-5-6-12-22(20)32-23)27-25(30)31-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-12,19,21H,13-14H2,(H,27,30)(H,28,29)/t21-/m1/s1
• InChIKey: FOEQAVDISWFCSU-OAQYLSRUSA-N

Fmoc-D-ala(bth)-OH: Benzothiazole-Modified D-Amino Acid for SPPS

Fmoc-D-ala(bth)-OH (CAS: 1263047-16-0) is a specialized, non-proteinogenic amino acid derivative utilized in Fmoc-based solid-phase peptide synthesis (SPPS) . This building block features a standard 9-fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amine of D-alanine, while its side chain is modified with a 2-benzothiazolyl (Bth) moiety. This structural feature imparts distinct physicochemical properties, most notably a high predicted partition coefficient (LogP of 6.83), which is significantly greater than that of standard aromatic D-amino acid building blocks like Fmoc-D-Phe-OH or Fmoc-D-Trp-OH [1]. The compound's unique combination of stereochemistry (D-isomer) and heteroaromatic side chain is designed to enhance the stability, receptor binding, and pharmacokinetic profiles of synthetic peptides [2].

Fmoc-based SPPS workflow

D-amino acid configuration

Benzothiazole-modified side chain

Non-proteinogenic building block

• [1] Chemsrc. Fmoc-D-Ala(Bth)-OH (CAS: 1263047-16-0) Properties. View Source
• [2] McRae, G. I., et al. (1984). Synthesis of a novel class of heteroaromatic amino acids and their use in the preparation of analogs of luteinizing hormone-releasing hormone. Journal of Medicinal Chemistry, 27(3), 335-340. View Source

Why Fmoc-D-ala(bth)-OH Cannot Be Replaced by Standard Amino Acids

Direct substitution of Fmoc-D-ala(bth)-OH with simpler or more common Fmoc-protected amino acids, such as Fmoc-D-Ala-OH or Fmoc-D-Phe-OH, is not functionally equivalent in the context of peptide drug discovery. The incorporation of the benzothiazole side chain is a specific design element intended to impart a combination of high lipophilicity (LogP 6.83) [1] and distinct steric/electronic properties . Generic replacement with a building block lacking the heteroaromatic benzothiazole ring, like Fmoc-D-Ala-OH (LogP ~3.5) , would result in a substantial loss of molecular hydrophobicity and altered receptor binding interactions, which can dramatically reduce or eliminate the desired biological activity of the final peptide [2]. The following evidence quantifies these critical differentiating factors.

Benzothiazole side-chain

Replacement with Fmoc-D-Ala-OH removes the heteroaromatic ring, which may shift receptor binding interactions.

Lipophilicity profile

Substituting with standard aromatic amino acids can reduce predicted logP, potentially altering membrane permeability.

Steric bulk & electronics

Generic replacements lack the benzothiazole's steric footprint and sulfur-containing electronic properties.

• [1] Chemsrc. Fmoc-D-Ala(Bth)-OH (CAS: 1263047-16-0) Properties. View Source
• [2] Ambler, J., et al. (2000). The design and synthesis of thrombin inhibitors: analogues of MD805 containing non-polar surrogates for arginine at the P1 position. Bioorganic & Medicinal Chemistry Letters, 10(14), 1567-1570. View Source

Comparative Lipophilicity and Bioactivity Evidence

Superior Lipophilicity vs. Standard Fmoc-D-Amino Acids

Fmoc-D-ala(bth)-OH exhibits a significantly higher calculated lipophilicity compared to the standard Fmoc-D-alanine building block. This property is crucial for optimizing membrane permeability and target binding in hydrophobic pockets [1]. The calculated LogP for Fmoc-D-ala(bth)-OH is 6.83 [2], whereas the LogP for Fmoc-D-Ala-OH is reported as approximately 3.54 .

Lipophilicity

Reported

Target LogP 6.83 vs. Fmoc-D-Ala-OH 3.54

+3.29 log units

Supports lipophilicity-driven design

In silico calculation; experimental validation recommended

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	6.83
Comparator Or Baseline	Fmoc-D-Ala-OH: 3.54
Quantified Difference	+3.29 log units (~2000x increase in partition coefficient)
Conditions	In silico calculation based on chemical structure.

Why This Matters

A 3.29-unit increase in LogP represents a ~2000-fold increase in predicted lipophilicity, which is a primary driver for procuring this specific building block to enhance peptide membrane permeability or target hydrophobic receptor pockets.

• [1] Ambler, J., et al. (2000). The design and synthesis of thrombin inhibitors: analogues of MD805 containing non-polar surrogates for arginine at the P1 position. Bioorganic & Medicinal Chemistry Letters, 10(14), 1567-1570. View Source
• [2] Chemsrc. Fmoc-D-Ala(Bth)-OH (CAS: 1263047-16-0) Properties. View Source

Enhanced Biological Potency in Thrombin Inhibition

The benzothiazolylalanine (Bta) residue, derived from the target compound, confers potent biological activity when incorporated into thrombin inhibitor peptides. An analog containing Bta (CGH752) demonstrated a Ki of 26 nM against thrombin, which is comparable in potency to arginine-based inhibitors [1]. Furthermore, related peptides incorporating Bta (e.g., LHRH analogs) have shown up to a 160-fold increase in agonist potency compared to the native hormone [2].

Thrombin Ki

Class-level

26 nM (CGH752 peptide)

Comparable to arginine-based inhibitors

Supports potency optimization context

Class-level inference; may vary with sequence

Evidence Dimension	Enzyme Inhibition (Ki)
Target Compound Data	26 nM (for Bta-containing peptide CGH752)
Comparator Or Baseline	Arginine-based inhibitors (class-level comparable potency, cited as low nanomolar)
Quantified Difference	Achieves comparable low nanomolar potency as a non-polar arginine substitute.
Conditions	In vitro thrombin inhibition assay for CGH752; In vivo rat estrus cyclicity suppression assay for LHRH analogs.

Why This Matters

This data demonstrates that the Bta moiety is a validated, potent pharmacophore that can mimic or surpass the function of native residues, making Fmoc-D-ala(bth)-OH a strategic procurement choice for peptide lead optimization programs focused on potency and selectivity.

• [1] Ambler, J., et al. (2000). The design and synthesis of thrombin inhibitors: analogues of MD805 containing non-polar surrogates for arginine at the P1 position. Bioorganic & Medicinal Chemistry Letters, 10(14), 1567-1570. View Source
• [2] McRae, G. I., et al. (1984). Synthesis of a novel class of heteroaromatic amino acids and their use in the preparation of analogs of luteinizing hormone-releasing hormone. Journal of Medicinal Chemistry, 27(3), 335-340. View Source

Increased Molecular Weight and Steric Bulk

The benzothiazole modification substantially increases the molecular weight and steric bulk of the building block. Fmoc-D-ala(bth)-OH has a molecular weight of 444.50 g/mol [1], which is significantly larger than the 311.33 g/mol of Fmoc-D-Ala-OH . This increased bulk is a deliberate design feature intended to mimic the size and shape of tryptophan (Trp) while offering distinct electronic properties [2].

Molecular Weight

Data to verify

444.50 g/mol vs 311.33 g/mol

+133.17 g/mol (43% increase)

Supports steric bulk replacement studies

Calculated from molecular formula

Evidence Dimension	Molecular Weight
Target Compound Data	444.50 g/mol
Comparator Or Baseline	Fmoc-D-Ala-OH: 311.33 g/mol
Quantified Difference	+133.17 g/mol (43% increase)
Conditions	Calculated from molecular formula (C25H20N2O4S vs. C18H17NO4).

Why This Matters

The substantially larger molecular footprint of Fmoc-D-ala(bth)-OH provides a measurable, physical basis for its use as a bulky, hydrophobic replacement for natural amino acids like tryptophan, guiding procurement decisions for structure-activity relationship (SAR) studies.

• [1] Chemsrc. Fmoc-D-Ala(Bth)-OH (CAS: 1263047-16-0) Properties. View Source
• [2] McRae, G. I., et al. (1984). Synthesis of a novel class of heteroaromatic amino acids and their use in the preparation of analogs of luteinizing hormone-releasing hormone. Journal of Medicinal Chemistry, 27(3), 335-340. View Source

Key Application Scenarios in Peptide R&D

Non-Polar Thrombin Inhibitor Development

Procurement of Fmoc-D-ala(bth)-OH is ideal for research programs focused on designing orally bioavailable thrombin inhibitors. The benzothiazolylalanine (Bta) residue has been validated as a high-affinity, non-polar substitute for arginine at the P1 position, yielding inhibitors with low nanomolar potency (Ki = 26 nM) [1]. This application leverages the compound's high lipophilicity and specific binding interactions to create leads with improved pharmacokinetic profiles.

Potent LHRH Agonist Analog Synthesis

Researchers aiming to create super-agonist analogs of LHRH for applications in reproductive medicine or oncology should procure this building block. Incorporating 3-(2-benzothiazolyl)-D-alanine at the 6-position of LHRH has been shown to increase agonist potency by up to 160-fold compared to the native hormone [2]. This scenario relies on the compound's unique combination of D-stereochemistry and heteroaromatic side chain to enhance receptor binding and stability.

Enhancing Membrane Permeability and Hydrophobic Binding

For projects where the target peptide must traverse cell membranes or bind to hydrophobic clefts on a target protein, Fmoc-D-ala(bth)-OH is the optimal choice over standard amino acids. Its calculated LogP of 6.83 is more than 3 units higher than Fmoc-D-Ala-OH (LogP 3.54) , representing a ~2000-fold increase in lipophilicity [3]. This quantifiable property makes it a strategic procurement for optimizing the drug-like properties of peptide leads.

SAR Studies as a Bulky Tryptophan Mimetic

In medicinal chemistry campaigns, Fmoc-D-ala(bth)-OH serves as a key building block for SAR exploration around the tryptophan (Trp) residue. The compound provides a steric bulk similar to Trp but with distinct electronic properties and a significantly larger molecular weight (444.50 g/mol) compared to standard amino acids . Procuring this compound enables the systematic evaluation of how heteroaromatic, sulfur-containing side chains influence target engagement and selectivity.

Application

Selection Property

Validation Focus

Thrombin inhibitor research

High-lipophilicity pharmacophore

Enzyme inhibition potency context

LHRH agonist analog synthesis

D-stereochemistry & benzothiazole moiety

Receptor binding & stability endpoints

Membrane permeability studies

High calculated LogP

Lipophilicity-driven design review

Tryptophan mimetic SAR studies

Steric & electronic properties

Binding pocket complementarity evaluation

• [1] Ambler, J., et al. (2000). The design and synthesis of thrombin inhibitors: analogues of MD805 containing non-polar surrogates for arginine at the P1 position. Bioorganic & Medicinal Chemistry Letters, 10(14), 1567-1570. View Source
• [2] McRae, G. I., et al. (1984). Synthesis of a novel class of heteroaromatic amino acids and their use in the preparation of analogs of luteinizing hormone-releasing hormone. Journal of Medicinal Chemistry, 27(3), 335-340. View Source
• [3] Chemsrc. Fmoc-D-Ala(Bth)-OH (CAS: 1263047-16-0) Properties. View Source